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Compound of Interest

Compound Name: 4-lodo-2-methylphenol
CAS No.: 60577-30-2
Cat. No.: B1580675
Get Quote
. J

Executive Summary & Hazard Profile

4-lodo-2-methylphenol (4-lodo-o-cresol) is a halogenated phenolic compound often used as
an intermediate in the synthesis of PPAR agonists (e.g., GW501516).[1] Unlike standard
organic reagents, its disposal requires strict adherence to halogenated waste protocols to
prevent the formation of dioxins during incineration.

Critical Warning: Phenolic compounds are rapidly absorbed through the skin, causing systemic
toxicity and protein denaturation (chemical burns). Water alone is often insufficient for
immediate decontamination due to the lipophilic nature of the phenol ring.[1]

Chemical Identity & Properties
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Parameter Data Operational Implication

Use for waste labeling and

CAS Number 60577-30-2 ) _
inventory tracking.[1]
) ) ) Dust inhalation risk; requires
Physical State Solid (Crystalline)
N95 or fume hood.[1]
Low melting point; may lique
Melting Point 67-68 °C ) 9P Y liquety
in hot waste streams.[1]
] ) Combustible; keep away from
Flash Point N/A (Solid) o
open flames/oxidizers.[1]
o ) Incompatible with strong bases
Acidity (pKa) ~10 (Phenolic OH) o
and oxidizers.[1]
Causes severe skin burns, eye
GHS Hazards H315, H319, H335

damage, resp. irritation.

Personal Protective Equipment (PPE) & Engineering

Controls
The "Shield" before the "Sword".

» Hand Protection: Standard nitrile gloves offer limited protection against phenols.[1] Double-
gloving (Nitrile over Nitrile) is the minimum requirement.[1] For prolonged handling or spill
cleanup, use Silver Shield® (Laminate) or Neoprene gloves.[1]

» Respiratory Protection: All weighing and transfer operations must occur inside a certified
Chemical Fume Hood.[1] If handling outside a hood is unavoidable (e.g., waste transport),
fit-tested N95 or P100 particulate respirators are required.[1]

o Decontamination Agent:Polyethylene Glycol 300 or 400 (PEG 400) must be available at the
workstation before opening the container.[1] Water is a secondary decontaminant.[1]

Disposal Procedures
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Core Directive: Never dispose of 4-lodo-2-methylphenol down the drain. It is toxic to aquatic
life and persists in the environment.[1]

A. Waste Stream Segregation

Because this molecule contains lodine, it must be classified as Halogenated Organic Waste.[1]

o Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire
container is designated as halogenated. Mixing increases disposal costs significantly as
halogenated waste requires high-temperature incineration (>1100°C).[1]

o Do NOT mix with oxidizing acids (Nitric, Perchloric) as this can generate explosive reaction
products.[1]

B. Disposal Workflow Diagram

The following logic flow dictates the proper disposal path based on the physical state of the
waste.
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Waste Generation

Determine Physical State

Dry Material

Solid Waste Liquid Waste
(Pure compound, contaminated gloves, paper) (Mother liquors, reaction mixtures)

CRITICAL: Segregate from
Non-Halogenated Solvents

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Toxic Solid'

v

Container: Glass or HDPE Bottle
Label: 'Halogenated Organic Waste'

EHS Pickup / High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging 4-lodo-2-methylphenol waste.

C. Step-by-Step Packaging Protocol
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» Select Container: Use chemically compatible containers (HDPE plastic or Amber Glass).[1]
Avoid metal containers as free iodine (if decomposition occurs) can corrode metal.[1]

» Labeling: Affix a hazardous waste tag immediately.[1]
o Constituents: "4-lodo-2-methylphenol” (Do not use abbreviations).[1]
o Hazards: Check "Toxic" and "Corrosive".[1]

e Secondary Containment: Store the waste bottle in a secondary tub or tray to capture leaks.

[1]

o Storage: Keep in a cool, dry area away from direct sunlight (iodinated compounds are
photosensitive).[1]

Emergency Response & Spill Management
Skin Exposure (The "PEG Protocol")[1][2]

o Immediate Action: If skin contact occurs, do not initially flush with water if PEG is available.
[1] Water can increase the absorption surface area of phenols.[1]

e Swab: Immediately swab the area with PEG 300/400 or a 2:1 mixture of PEG and Ethanol.[1]
e Flush: After PEG treatment, flush with soap and copious water for 15 minutes.[1][2]

» Medical: Seek medical attention. Phenol burns can be painless due to nerve damage.[1]

Spill Cleanup Workflow

Evacuate Lab &
Call EHS/Emergency

High Risk

Assess Volume & Risk
(Is it >100g or outside hood?)

Manageable

Don PPE:
Double Nitrile/Silver Shield,
Goggles, Lab Coat

Solid: Scoop gently Bag as Hazardous Waste
Avoid dust generation (Tag: Debris from Spill)
Liquid or Solid?

Liquid: Absorb with | DO NOT use paper towels

Vermiculite or Clay (Combustible surface area)

/'

Click to download full resolution via product page
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Figure 2: Immediate response logic for laboratory spills.

Regulatory Compliance (US Context)

* RCRA Classification: While 4-lodo-2-methylphenol is not explicitly "P-listed" (acutely toxic)
or "U-listed" by name under 40 CFR 261.33, it exhibits characteristics of toxicity.[1]

e Halogenated Solvents (F-List): If spent solvents (e.g., Methylene Chloride) were used with
this compound, the waste stream automatically falls under FO01/F002 listed wastes.

o EPA SARATItle lll: Ensure inventory reporting if quantities exceed threshold planning
quantities (TPQ).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 4-
lodo-2-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580675/docs#operational-guide-safe-disposal-and-
handling-of-4-iodo-2-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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